N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-4-7-15(8-5-12)11-20(18,19)17-16-9-6-13(2)10-14(16)3/h4-10,17H,11H2,1-3H3
• InChI Key: BTRRJPBDNJUQMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide: is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents. This compound features a methanesulfonamide group attached to a phenyl ring, which is further substituted with methyl groups at specific positions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide typically involves the reaction of 2,4-dimethylaniline with 4-methylbenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or chloroform at room temperature.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions, thereby improving yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to an amine.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Substitution: Reagents like nitric acid for nitration or bromine for halogenation.

Major Products:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules. Its sulfonamide group makes it a valuable building block in organic synthesis.

Biology and Medicine: In medicinal chemistry, sulfonamides are known for their antimicrobial properties. This compound can be explored for its potential as an antimicrobial agent or as a lead compound for developing new drugs.

Industry: In the chemical industry, it can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide is primarily based on its ability to interfere with the synthesis of folic acid in microorganisms. The sulfonamide group mimics para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase. By inhibiting this enzyme, the compound prevents the synthesis of dihydrofolic acid, a precursor to folic acid, thereby inhibiting bacterial growth.

Comparison with Similar Compounds

• N-(2,4-dimethylphenyl)-N’-(4-methylphenyl)-p-phenylenediamine
• N-(2,4-dimethylphenyl)-4-{[(4-methylphenyl)sulfonyl]amino}benzenesulfonamide

Comparison:

• N-(2,4-dimethylphenyl)-N’-(4-methylphenyl)-p-phenylenediamine has a similar structure but features an additional amine group, which may alter its chemical reactivity and biological activity.
• N-(2,4-dimethylphenyl)-4-{[(4-methylphenyl)sulfonyl]amino}benzenesulfonamide has a similar sulfonamide group but with different substitution patterns on the aromatic rings, which can influence its physical properties and applications.

N-(2,4-dimethylphenyl)-1-(4-methylphenyl)methanesulfonamide stands out due to its specific substitution pattern, which can impart unique chemical and biological properties.